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Introduction

Methoxymethane, systematically known as dimethyl ether (DME), is the simplest ether with the
chemical formula CH3OCHs.[1] It exists as a colorless, highly flammable gas with a faint,
characteristic ether-like odor at standard temperature and pressure.[2][3] Due to its unique
properties, it serves as a versatile compound in the chemical industry, finding applications as
an aerosol propellant, a precursor to other organic compounds, a solvent, and increasingly, as
a promising alternative clean fuel.[1][4] This guide provides a comprehensive overview of the
core physical and chemical properties of methoxymethane, detailed experimental protocols,
and visualizations of key chemical processes, tailored for researchers, scientists, and
professionals in drug development.

Physical Properties of Methoxymethane

Methoxymethane is typically handled as a liquefied gas under pressure.[3] Its physical
characteristics are largely dictated by the presence of the ether linkage and the absence of
hydroxyl groups, which prevents intermolecular hydrogen bonding between methoxymethane
molecules. This results in a low boiling point compared to its isomer, ethanol.[5]
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The quantitative physical and thermodynamic data for methoxymethane are summarized in the
tables below for ease of reference and comparison.

Table 1: General and Physical Properties of Methoxymethane

Property Value

IUPAC Name Methoxymethane[2]

Dimethyl Ether (DME), Methyl Ether, Wood
Common Names

Ether[3][6]
CAS Number 115-10-6[4]
Molecular Formula C2HeO[2]
Molar Mass 46.07 g/mol [2]
Appearance Colorless gas[2]

| Odor | Faint, sweet, ether-like[2][7] |

Table 2: Thermodynamic Properties of Methoxymethane

Property Value

Melting Point -141.5 °C[2][7]

Boiling Point -24.8 °C[2]

Flash Point -41 °C[7]

Autoignition Temperature 350 °C[7]

Critical Temperature 127 °C[8] to 128.8 °C[7]
Critical Pressure 52.0 atm[8] to 53.7 bar[4]
Standard Enthalpy of Formation (AfH®%9s) -184.1 kJ/mol

| Explosive Limits in Air | 3.4% - 27.0% by volume[7] |
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Table 3: Solubility and Other Properties of Methoxymethane

Property Value

Solubility in Water 71 g/L (at 20 °C); Moderately soluble[2]

o ) Soluble in ethanol, acetone, chloroform, ether,
Solubility in Organic Solvents )
benzene, and other organic solvents.[2][7]

Vapor Density (Air = 1) 1.617[7]

Liquid Density 0.661 g/cm?3[7]

Vapor Pressure 533 Torr (at -25 °C)[8]; 4450 mmHg (at 25 °C)
Refractive Index 1.2984[7]

| Dipole Moment | 1.30 D[8] |

Chemical Properties and Reactivity

While relatively stable compared to other ethers, methoxymethane exhibits characteristic
reactivity primarily associated with its high flammability and the ether linkage. Unlike many
other ethers, it shows resistance to autoxidation, meaning it does not readily form explosive
peroxides upon prolonged storage in contact with air.[1][4]

Combustion

Methoxymethane is highly flammable and undergoes complete combustion in the presence of
excess oxygen to produce carbon dioxide and water.[9] This clean-burning characteristic is a
key reason for its consideration as an alternative fuel.[2]

The balanced equation for its complete combustion is: CHsOCHs(g) + 302(g) —» 2CO2(g) +
3H20(N[9]
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Caption: Complete combustion of methoxymethane.

Reaction with Hydrogen Halides

The ether linkage in methoxymethane can be cleaved by strong acids, particularly hydrogen
halides like hydrogen iodide (HI). The reaction proceeds via a nucleophilic substitution (SN2)
mechanism. The first step involves the protonation of the ether oxygen, forming a good leaving
group (methanol). Subsequently, the iodide ion acts as a nucleophile, attacking one of the
methyl carbons to displace methanol and form iodomethane.[10][11] If HI is used in excess, the
methanol formed will be further converted to iodomethane and water.[10]
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Caption: Reaction mechanism of methoxymethane with Hl.

Other Key Reactions

e Carbonylation: Under high pressure, methoxymethane can react with carbon monoxide and
water to produce acetic acid. CHszOCHs + 2CO + H20 - 2CHsCOOH

» Reaction with Sulfur Trioxide: It reacts with sulfur trioxide to yield dimethyl sulfate, an
important methylating agent in organic synthesis.[7] CH3OCHs + SOs — (CH3)2SOa

Synthesis

The primary industrial method for producing methoxymethane is the catalytic dehydration of
methanol. In this process, methanol vapor is passed over a solid acid catalyst, such as gamma-
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alumina or a zeolite, at elevated temperatures (typically 350-400 °C), resulting in the formation
of methoxymethane and water.[7]

2CH30H = CH30OCHs + H20

Methoxymethane

(CH30OCHS3)
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Caption: Industrial synthesis via methanol dehydration.

Experimental Protocols

The following sections describe generalized, standard laboratory methodologies for
determining key physical properties of a volatile substance like methoxymethane.

Determination of Boiling Point (Microscale Capillary
Method)

This method is suitable for determining the boiling point of small quantities of a volatile liquid.

o Apparatus: Thiele tube or oil bath, thermometer, capillary tube (sealed at one end), small test
tube (or fusion tube), heating source (Bunsen burner or hot plate), and sample of liquefied
methoxymethane.

e Procedure:
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A small amount of the liquefied methoxymethane is placed into the small test tube.
The capillary tube is placed inside the test tube with its open end submerged in the liquid.

The test tube assembly is attached to a thermometer and placed in the Thiele tube or oil
bath.

The bath is heated gently. A stream of bubbles will begin to emerge from the capillary tube
as the air inside expands.

Heating is continued until a continuous and rapid stream of bubbles is observed.
The heat source is removed, and the bath is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid
just begins to enter the capillary tube. This is the point where the external pressure equals
the vapor pressure of the substance.

Determination of Liquid Density (Pycnometer Method)

A pycnometer is a flask with a precise, known volume used to determine the density of a liquid.

o Apparatus: Pycnometer, analytical balance, thermometer, and a temperature-controlled bath.

e Procedure:

o

The empty, clean, and dry pycnometer is weighed accurately on the analytical balance
(ma).

The pycnometer is filled with distilled water and placed in the temperature-controlled bath
until it reaches thermal equilibrium (e.g., 20 °C). The volume is adjusted precisely, the
pycnometer is dried on the outside, and it is weighed again (mz).

The pycnometer is emptied, thoroughly dried, and then filled with the liquefied
methoxymethane sample.

The filled pycnometer is brought to the same temperature in the bath, adjusted to the
mark, dried, and weighed (ms).
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o The density of the methoxymethane (p_sample) is calculated using the formula: p_sample
=[(ms - m1) / (mz2 - m1)] * p_water where p_water is the known density of water at the
experimental temperature.

Safety and Handling

Methoxymethane is an extremely flammable gas and is typically stored as a liquefied gas under
pressure.[7][12]

» Flammability: It forms explosive mixtures with air, and its low flash point means that ignition
sources must be strictly excluded from handling and storage areas.[7][13]

» Health Hazards: At high concentrations, it has anesthetic effects and can act as a simple
asphyxiant by displacing oxygen.[7][12] Direct contact with the liquefied gas can cause
frostbite.[3]

o Storage: Cylinders should be stored upright in a cool, dry, well-ventilated area away from
heat and direct sunlight, and secured to prevent falling.[12] Handling should be performed
using non-sparking tools and in systems with static discharge protection.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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